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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

delta-valerolactone (CAS No. 542-28-9). The information is intended to guide laboratory

personnel in the safe use of this compound and in responding effectively to potential exposure

or incidents.

Hazard Identification and Classification
Delta-valerolactone is classified as a substance that causes serious eye damage.[1][2][3][4][5]

It is crucial to handle this chemical with appropriate care to prevent eye contact.

GHS Classification:

Hazard Class: Serious Eye Damage/Eye Irritation, Category 1[2][3][4][5]

Signal Word: Danger[1][2][5]

Hazard Statement: H318 - Causes serious eye damage.[1][2][3][5]

Pictogram: GHS05 (Corrosion)[1][2]

While the toxicological properties have not been fully investigated, exposure may also cause

irritation to the skin and respiratory system.[6][7][8]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of delta-valerolactone is provided in

the table below.

Property Value References

Molecular Formula C5H8O2 [1][2][3]

Molecular Weight 100.12 g/mol [3]

Appearance Clear yellow liquid [6]

Odor Ester-like [7]

Melting Point/Freezing Point -13 to -12 °C (9 to 10 °F) [3]

Initial Boiling Point 226 - 229 °C (439 - 444 °F) [3]

Flash Point 107 - 112 °C (224.6 - 233.6 °F) [6][7]

Autoignition Temperature 390 °C (734 °F) [6][8]

Lower Explosion Limit 1.70 vol % [6]

Upper Explosion Limit 9.00 vol % [6]

Vapor Pressure 0.97 hPa at 52 °C [2]

Relative Vapor Density 3.45 (vs air)

Solubility in Water Miscible

log Pow (Partition coefficient) 0.185 [9]

Experimental Protocols
Acute Eye Irritation/Corrosion Study (OECD Guideline
405)
The classification of delta-valerolactone as causing serious eye damage is determined

through studies following methodologies such as the OECD Guideline 405 for Acute Eye

Irritation/Corrosion. This guideline provides a standardized in vivo test procedure.
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Objective: To assess the potential of a substance to produce irritation or corrosion to the eye.

Methodology:

Test Animals: Healthy, adult albino rabbits are typically used for this test.

Pre-Test Considerations: A weight-of-the-evidence analysis of existing data (e.g., from in

vitro tests, pH extremes, or structurally related substances) is performed first to avoid

unnecessary animal testing.

Dose and Administration: A single dose of the test substance (0.1 mL for liquids) is instilled

into the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control. The eyelids are gently held together for approximately one second to

prevent loss of the material.

Observation Period: The eyes are examined for ocular lesions at 1, 24, 48, and 72 hours

after application. The observation period can be extended up to 21 days to evaluate the

reversibility of any observed effects.

Scoring: The degree of eye irritation is evaluated by scoring lesions of the cornea (opacity),

iris, and conjunctiva (redness and swelling).

Humane Endpoints: The use of topical anesthetics and systemic analgesics is recommended

to minimize pain and distress in the animals. The experiment is terminated if the animal

shows signs of severe pain or distress.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to

delta-valerolactone.

Handling:

Ensure good ventilation of the work station.[1]

Avoid contact with skin and eyes.[1][6]

Wear appropriate personal protective equipment (see Section 5).[1]
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Avoid breathing dust, vapor, mist, or gas.[6]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, well-ventilated place.[6][9]

Keep the container tightly closed.[6][9]

Recommended storage temperature is -20°C or refrigerated (below 4°C/39°F).[1][3][6]

Store away from incompatible materials such as strong oxidizing agents.[7][8][9]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are critical for preventing

exposure.
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Control Parameter Recommendation References

Engineering Controls

Ensure adequate ventilation.

Facilities should be equipped

with an eyewash station and a

safety shower.

[1][6][9]

Eye/Face Protection
Wear chemical splash goggles

or tightly fitting safety glasses.
[1][3][4][6][8]

Skin Protection

Wear appropriate protective

gloves and a chemical apron

or protective clothing.

[1][3][4][6][8]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator or a vapor

respirator may be necessary

under certain conditions.

[1][4][6][7][8][9]

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure References

Eye Contact

Immediately rinse cautiously

with water for at least 15

minutes. Remove contact

lenses, if present and easy to

do. Continue rinsing.

Immediately call a POISON

CENTER or doctor/physician.

[1][2][3][5][6]

Skin Contact

Wash skin with plenty of water

for at least 15 minutes.

Remove contaminated clothing

and shoes.

[1][2][6][7]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing.

[1][2][6]

Ingestion

Call a poison center or a

doctor if you feel unwell. Rinse

mouth with water. Do NOT

induce vomiting.

[1][2][6]

Note to Physician: Treat symptomatically and supportively.[6]

Firefighting and Accidental Release Measures
Firefighting

Suitable Extinguishing Media: Water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1][2][6][7][8]

Unsuitable Extinguishing Media: Do not use a water jet.[2][7]

Special Hazards: Combustible. Vapors are heavier than air and may spread along floors.

Forms explosive mixtures with air on intense heating.[3] Hazardous decomposition products

in case of fire may include toxic fumes and carbon oxides (CO, CO2).[1][2][3][7]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][3][6][8]

Accidental Release
In the event of a spill, follow the workflow below.
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Delta-Valerolactone Spill Response Workflow
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Stability and Reactivity
Reactivity: The product is non-reactive under normal conditions of use, storage, and

transport.[1]

Chemical Stability: Stable under normal conditions.[1]

Possibility of Hazardous Reactions: No dangerous reactions are known under normal

conditions of use.[1]

Conditions to Avoid: Avoid excessive heat and light.[7]

Incompatible Materials: Strong oxidizing agents.[8][9]

Hazardous Decomposition Products: Under normal conditions of storage and use,

hazardous decomposition products should not be produced.[1] In case of fire, toxic fumes

and carbon oxides may be released.[1][2][7]

Toxicological and Ecological Information
Acute Toxicity: Shall not be classified as acutely toxic.[2]

Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2][3][4][5]

Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[2]

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: Shall not be classified as

germ cell mutagenic, carcinogenic, or a reproductive toxicant.[2]

Ecological Information: Avoid release to the environment.[1] Do not let the product enter

drains.[3] Data on toxicity to aquatic life is largely unavailable.[4]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) provided by the supplier before handling delta-valerolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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